1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine

• IUPAC Name: 1-(4-tert-butylphenyl)sulfonyl-3-(2,2,2-trifluoroethoxy)azetidine
• InChI: InChI=1S/C15H20F3NO3S/c1-14(2,3)11-4-6-13(7-5-11)23(20,21)19-8-12(9-19)22-10-15(16,17)18/h4-7,12H,8-10H2,1-3H3
• InChI Key: RGZMEUFSGOZXCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)N2CC(C2)OCC(F)(F)F
• Molecular Formula: C15H20F3NO3S
• Molecular Weight: 351.4 g/mol

Description

1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine, also known as TBTA, is an organic compound that has been studied for its potential applications in the synthesis of other compounds and in the development of new scientific research. TBTA is a versatile compound with a wide range of uses, from drug synthesis to laboratory experimentation.

Mechanism of Action

The mechanism of action of 1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine is not fully understood. However, it is believed that the azetidine ring of 1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine is involved in the formation of a variety of different bonds, including hydrogen bonds, covalent bonds, and electrostatic interactions. Additionally, 1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine has been shown to interact with a variety of proteins, enzymes, and other molecules, suggesting that it may have a role in the regulation of biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine are not yet fully understood. However, it has been suggested that 1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine may have an effect on the regulation of gene expression, as well as on the expression of proteins and enzymes involved in various biological processes. Additionally, 1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine has been shown to interact with a variety of proteins, suggesting that it may have a role in the regulation of biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine has a number of advantages for use in laboratory experiments. First, it is a relatively inexpensive and readily available compound. Additionally, 1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine is a versatile compound that can be used in a variety of different synthetic reactions. However, 1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine is not without its limitations. For example, it is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, 1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine can be toxic, so it is important to use it with caution in laboratory experiments.

Future Directions

1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine has a number of potential future directions. First, it could be used in the development of new pharmaceuticals and other compounds. Additionally, 1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine could be used to study the regulation of gene expression and the expression of proteins and enzymes involved in various biological processes. Additionally, 1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine could be used in the synthesis of peptides, peptidomimetics, and other biologically active compounds. Finally, 1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine could be used to develop new synthetic methods and reactions.

Synthesis Methods

1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine can be synthesized by a variety of methods, including the reaction of 4-tert-butylbenzenesulfonyl chloride with 2,2,2-trifluoroethanol in the presence of a base such as triethylamine. This reaction yields a compound with an azetidine ring, which can then be further modified by the addition of other functional groups.

Scientific Research Applications

1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine has been studied for its potential applications in the synthesis of other compounds and in the development of new scientific research. For example, 1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine has been used as a starting material in the synthesis of a variety of heterocyclic compounds. Additionally, 1-(4-tert-butylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine has been used in the synthesis of biologically active compounds, such as peptides, peptidomimetics, and other pharmaceuticals.